Cas no 1060811-11-1 (2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine)

• Product Name: 2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine
• CAS No: 1060811-11-1
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 1171276
• PubChem ID: 53403550
• Update Time: 2025-10-30

2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine
• 2-(2-Trifluoromethyl-pyridin-4-yl)-ethylamine
• 2-(2-(TRIFLUOROMETHYL)PYRIDIN-4-YL)ETHANAMINE
• AB64772
• EN300-5202711
• 2-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]ETHAN-1-AMINE
• SCZAEKUFRKAEAD-UHFFFAOYSA-N
• SCHEMBL17981966
• 1060811-11-1

• MDL： MFCD11848103
• Inchi： 1S/C8H9F3N2/c9-8(10,11)7-5-6(1-3-12)2-4-13-7/h2,4-5H,1,3,12H2
• InChI Key： SCZAEKUFRKAEAD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)CCN)(F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine

Latest Research Briefing on 2-[2-(Trifluoromethyl)pyridin-4-yl]ethanamine (CAS: 1060811-11-1) in Chemical Biology and Pharmaceutical Applications

2-[2-(Trifluoromethyl)pyridin-4-yl]ethanamine (CAS: 1060811-11-1) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl group and amine functionality, serves as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, neurological disorders, and infectious diseases. Recent studies have explored its potential as a pharmacophore in the design of novel therapeutic agents, leveraging its unique physicochemical properties and bioactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine as a building block for kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against tyrosine kinases, which are implicated in several cancer types. The trifluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, highlighting its potential in oncology drug development.

Another notable application of 2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine was reported in a 2024 ACS Chemical Neuroscience publication, where it was incorporated into a series of novel neuroprotective agents. The researchers synthesized analogs of the compound and evaluated their ability to modulate glutamate receptors, which play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's. The results indicated that the compound's derivatives could effectively cross the blood-brain barrier and exhibit neuroprotective effects in preclinical models, suggesting its promise for central nervous system (CNS) drug development.

Beyond its therapeutic potential, 2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine has also been explored in chemical biology for probe development. A 2023 study in Chemical Communications detailed its use in the synthesis of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe demonstrated high selectivity and sensitivity, enabling real-time monitoring of oxidative stress in live cells. This application underscores the compound's utility in both drug discovery and diagnostic tool development.

In summary, 2-[2-(trifluoromethyl)pyridin-4-yl]ethanamine (CAS: 1060811-11-1) continues to be a focal point in chemical biology and pharmaceutical research. Its multifunctional nature, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable scaffold for future drug discovery efforts. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in addressing unmet medical needs.